Cas no 1378601-41-2 (N-(4-acetyl-1,3-thiazol-2-yl)-2,2-dimethylpropanamide)

N-(4-acetyl-1,3-thiazol-2-yl)-2,2-dimethylpropanamide structure
1378601-41-2 structure
Product Name:N-(4-acetyl-1,3-thiazol-2-yl)-2,2-dimethylpropanamide
CAS No:1378601-41-2
MF:C10H14N2O2S
MW:226.295361042023
CID:6322043
PubChem ID:60716888
Update Time:2025-07-29

N-(4-acetyl-1,3-thiazol-2-yl)-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-acetyl-1,3-thiazol-2-yl)-2,2-dimethylpropanamide
    • 1378601-41-2
    • EN300-1719500
    • N-(4-Acetylthiazol-2-yl)pivalamide
    • starbld0024508
    • AKOS009128566
    • Inchi: 1S/C10H14N2O2S/c1-6(13)7-5-15-9(11-7)12-8(14)10(2,3)4/h5H,1-4H3,(H,11,12,14)
    • InChI Key: PZLGOLWDQRYDFQ-UHFFFAOYSA-N
    • SMILES: S1C=C(C(C)=O)N=C1NC(C(C)(C)C)=O

Computed Properties

  • Exact Mass: 226.07759887g/mol
  • Monoisotopic Mass: 226.07759887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 87.3Ų

N-(4-acetyl-1,3-thiazol-2-yl)-2,2-dimethylpropanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1719500-0.05g
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